Cas no 2171885-40-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid
• CAS No: 2171885-40-6
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5769897
• PubChem ID: 165824102
• Update Time: 2025-06-07

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171885-40-6
• EN300-1535575
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-2,2-dimethylbutanoic acid
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid

• Inchi： 1S/C25H30N2O6/c1-25(2,23(30)31)11-12-26-22(29)13-16(28)14-27-24(32)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,28H,11-15H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： MXBSFNXZMODSDB-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCCC(C(=O)O)(C)C)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid (CAS No. 2171885-40-6)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid, identified by its CAS number 2171885-40-6, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, combines functional groups that make it a promising candidate for various applications, particularly in drug discovery and development. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an amino group in its backbone suggests potential roles in modulating biological pathways and interactions.

The compound’s structure is notable for its chiral center and the presence of multiple reactive sites, which can be exploited for synthetic modifications. In recent years, there has been growing interest in the development of novel amino acids and their derivatives as building blocks for peptidomimetics and protein inhibitors. The 4-4-(...amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid moiety introduces a hydroxyl group, which can participate in hydrogen bonding interactions, enhancing the compound’s binding affinity to target proteins. This feature is particularly relevant in the design of enzyme inhibitors and receptor ligands.

Recent advancements in computational chemistry have enabled the efficient virtual screening of such complex molecules to identify potential pharmacophores. Studies have demonstrated that compounds with structural motifs similar to CAS No. 2171885-40-6 exhibit promising activity against various therapeutic targets. For instance, modifications of the fluoren-9-ylmethoxycarbonyl group have been shown to influence metabolic stability and pharmacokinetic properties, making this compound an attractive scaffold for further optimization.

In the context of drug development, the incorporation of bulky aromatic groups like fluorene can enhance solubility and cell permeability, which are critical factors for oral bioavailability. The 3-hydroxybutanamido part of the molecule introduces a flexible side chain that can be tailored to fit specific binding pockets in proteins. This adaptability has been leveraged in the design of protease inhibitors and kinase inhibitors, where precise spatial orientation of functional groups is essential for efficacy.

One of the most compelling aspects of 4-4-(...amino)-3-hydroxybutanamido-2,2-dimethylbutanoic acid is its potential as a precursor for peptide mimetics. By replacing natural amino acids with synthetic analogs derived from this compound, researchers can develop molecules with enhanced stability and resistance to enzymatic degradation. Such peptidomimetics are particularly valuable in treating chronic diseases where long-term administration is required.

The synthesis of this compound involves multi-step organic reactions, including protection-deprotection strategies to handle the reactive functional groups effectively. Advances in synthetic methodologies have enabled more streamlined routes to complex molecules like CAS No. 2171885-40-6, reducing both cost and environmental impact. Green chemistry principles have been increasingly applied to optimize these processes, ensuring minimal waste generation and energy consumption.

From a biological perspective, the fluoren-9-ylmethoxycarbonyl group has been studied for its ability to modulate protein-protein interactions through hydrophobic effects and steric hindrance. This property makes it useful in designing molecules that disrupt pathogenic pathways or enhance therapeutic signaling. Additionally, the hydroxybutanamido moiety can engage in hydrogen bonding networks within biological systems, improving binding affinity and selectivity.

The compound’s potential applications extend beyond drug development into materials science and biotechnology. For example, its structural features could be exploited to design novel polymers or functional materials with specific bioactive properties. The ability to fine-tune molecular architecture through synthetic modifications opens up diverse possibilities for innovation.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2171885-40-6 will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the therapeutic potential of such molecules. By leveraging cutting-edge technologies such as high-throughput screening and machine learning-driven drug design, researchers can accelerate the discovery pipeline for next-generation therapeutics.

In conclusion,4-(...methylcarbonyl)aminobutanoic acid hydroxydimethylbutyrate (CAS No. 2171885-40) represents a fascinating example of how structural complexity can be harnessed for medicinal applications. Its unique combination of functional groups positions it as a versatile scaffold for developing novel bioactive molecules with broad therapeutic implications.